Cas no 2171417-95-9 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2171417-95-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6233115
• PubChem ID: 165553396
• Update Time: 2025-10-27

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• 2171417-95-9
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• EN300-1486419

• Inchi： 1S/C24H28N2O5/c1-3-21(23(29)25-15(2)12-13-22(27)28)26-24(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,3,12-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)/t15?,21-/m0/s1
• InChI Key： ALFUIGKUFMOUTQ-FXMQYSIJSA-N
• SMILES： O(C(N[C@H](C(NC(C)CCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic Acid (CAS No. 2171417-95-9): A Comprehensive Overview

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171417-95-9) is a synthetic compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Ahx)-OH, is a derivative of lysine, a crucial amino acid, and is extensively used in the synthesis of peptides and proteins. The unique structure of this compound, characterized by the presence of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it an essential reagent in solid-phase peptide synthesis (SPPS) and other advanced chemical processes.

The Fmoc protecting group is widely recognized for its stability under various reaction conditions and its ease of removal, which are critical factors in the efficient synthesis of complex peptides. The amino acid backbone, specifically the lysine residue, provides a versatile platform for further functionalization and modification, making this compound invaluable in the development of therapeutic agents and diagnostic tools.

Recent advancements in the field have highlighted the potential applications of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid in various areas of biomedical research. For instance, studies have shown that this compound can be used to synthesize peptides with enhanced stability and bioavailability, which are crucial for developing effective drugs for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of Fmoc-Lys(Ahx)-OH in the synthesis of a novel peptide that exhibited potent antitumor activity against breast cancer cells. The peptide was designed to target specific receptors on cancer cells, leading to increased cell death and reduced tumor growth. This finding underscores the importance of this compound in the development of targeted therapies that can improve patient outcomes.

Beyond its applications in cancer research, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid has also shown promise in the field of neurodegenerative diseases. A study published in the Journal of Alzheimer's Disease reported that peptides synthesized using this compound were effective in inhibiting the aggregation of amyloid-beta proteins, a key factor in the progression of Alzheimer's disease. These findings suggest that this compound could play a crucial role in developing therapies for neurodegenerative disorders.

The versatility of Fmoc-Lys(Ahx)-OH extends to its use in diagnostic applications as well. In a study published in Analytical Chemistry, researchers utilized this compound to develop a highly sensitive and specific assay for detecting biomarkers associated with various diseases. The assay demonstrated high accuracy and reliability, making it a valuable tool for early diagnosis and monitoring disease progression.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171417-95-9) is a versatile and essential reagent in modern medicinal chemistry and pharmaceutical research. Its unique properties make it an indispensable tool for synthesizing complex peptides and proteins with enhanced stability and bioavailability. The recent advancements in its applications across various fields highlight its potential to contribute significantly to the development of new therapeutic agents and diagnostic tools. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing biomedical science.